Cas no 2008768-84-9 (Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-)

Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-, is a chlorinated tetrahydrothiophene derivative with a butyl side chain functionalized by a chloromethyl group. This compound is of interest in synthetic organic chemistry due to its reactive chloromethyl moiety, which facilitates further functionalization through nucleophilic substitution or cross-coupling reactions. The tetrahydrothiophene core provides stability while maintaining reactivity, making it a versatile intermediate for pharmaceuticals, agrochemicals, and material science applications. Its structural features allow for selective modifications, enabling the synthesis of complex heterocyclic systems. The compound is typically handled under controlled conditions due to the reactivity of the chloromethyl group, requiring appropriate safety measures during storage and use.
Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro- structure
2008768-84-9 structure
Product Name:Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-
CAS No:2008768-84-9
MF:C9H17ClS
MW:192.749280691147
CID:5285199
Update Time:2025-05-21

Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-
    • Inchi: 1S/C9H17ClS/c1-2-3-8(6-10)9-4-5-11-7-9/h8-9H,2-7H2,1H3
    • InChI Key: QTJQCBZSZNUZCW-UHFFFAOYSA-N
    • SMILES: C1SCCC1C(CCl)CCC

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Additional information on Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-

Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-

Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-, also known by its CAS number 2008768-84-9, is a heterocyclic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the family of tetrahydrothiophenes, which are saturated analogs of thiophene, a five-membered aromatic ring containing sulfur. The presence of the chloromethylbutyl substituent at the 3-position of the tetrahydrothiophene ring introduces interesting chemical properties and functional groups that make this compound versatile for applications in organic synthesis and material engineering.

The synthesis of Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro- typically involves a combination of ring-opening reactions and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate these transformations. These methods not only enhance the yield but also provide greater control over the stereochemistry of the product, which is crucial for applications requiring high purity and specific structural properties.

In terms of applications, Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro- has shown promise in the development of advanced materials. Its sulfur-containing framework makes it an attractive candidate for use in organic electronics, particularly in the design of semiconducting polymers and small molecules for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer backbones can significantly improve charge transport properties, leading to enhanced device performance.

Beyond electronics, this compound has also found utility in drug delivery systems. The chloromethyl group present in its structure can act as a reactive site for conjugation with bioactive molecules or targeting ligands. This functionality enables the creation of drug carriers with improved pharmacokinetic profiles and reduced toxicity. For instance, researchers have explored its use as a scaffold for designing stimuli-responsive drug delivery systems that release therapeutic agents in response to specific environmental cues, such as pH changes or temperature variations.

The environmental impact of Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro- has also been a topic of interest. While it is not classified as a hazardous substance under current regulations, its degradation pathways and potential toxicity to aquatic life are subjects of ongoing research. Recent studies have employed computational chemistry techniques to predict its environmental fate and assess its risk profile. These efforts aim to ensure that its use aligns with sustainable practices and minimizes adverse effects on ecosystems.

In conclusion, Thiophene, 3-[1-(chloromethyl)butyl]tetrahydro-, with its unique chemical structure and functional groups, continues to be a valuable building block in organic synthesis and materials science. Its applications span across electronics, drug delivery systems, and environmental chemistry, driven by advancements in synthetic methodologies and functionalization strategies. As research progresses, this compound is expected to unlock new possibilities for innovative technologies that address pressing challenges in various industries.

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